Cas no 865156-55-4 (4-Bromo-2-(3-methoxypropoxy)pyridine)

4-Bromo-2-(3-methoxypropoxy)pyridine is a brominated pyridine derivative featuring a 3-methoxypropoxy substituent at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research, where its reactive bromine moiety enables further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The methoxypropoxy side chain enhances solubility in polar organic solvents, facilitating its use in diverse reaction conditions. Its well-defined structure and stability make it suitable for controlled modifications in heterocyclic chemistry. The compound is typically handled under inert conditions to preserve reactivity and purity.

4-Bromo-2-(3-methoxypropoxy)pyridine structure

865156-55-4 structure

Product Name:4-Bromo-2-(3-methoxypropoxy)pyridine

CAS No:865156-55-4

MF:C₉H₁₂BrNO₂

MW:246.101081848145

CID:1033848

PubChem ID:23149469

Update Time:2025-11-01

4-Bromo-2-(3-methoxypropoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-2-(3-methoxypropoxy)pyridine
- J-514576
- UEJGYTKFGBKKOG-UHFFFAOYSA-N
- SCHEMBL1051073
- 865156-55-4
- DTXSID20631012
- DB-099822
- Inchi： 1S/C9H12BrNO2/c1-12-5-2-6-13-9-7-8(10)3-4-11-9/h3-4,7H,2,5-6H2,1H3
- InChI Key： UEJGYTKFGBKKOG-UHFFFAOYSA-N
- SMILES： BrC1C=CN=C(C=1)OCCCOC

Computed Properties

Exact Mass: 245.00514g/mol
Monoisotopic Mass: 245.00514g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 31.4Å²

4-Bromo-2-(3-methoxypropoxy)pyridine Pricemore >>

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